3,4-difluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
• InChI: InChI=1S/C21H24F2N2O/c1-2-11-25-12-3-4-16-13-15(5-8-20(16)25)9-10-24-21(26)17-6-7-18(22)19(23)14-17/h5-8,13-14H,2-4,9-12H2,1H3,(H,24,26)
• InChI Key: FVWITCCWTLOLQR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC2=C1C=CC(=C2)CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C21H24F2N2O
• Molecular Weight: 358.4 g/mol

Description

The compound “3,4-difluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The molecule also contains a tetrahydroquinoline group, which is a type of heterocyclic compound. Heterocyclic compounds are often bioactive and can have various biological applications.

Scientific Research Applications

Fluorinated Heterocycles in Drug Discovery

Fluorinated heterocycles are pivotal in the pharmaceutical and agrochemical industries due to their unique properties, such as enhanced stability, lipophilicity, and bioavailability. The synthesis of fluorinated heterocycles, such as those involving rhodium(III)-catalyzed C-H activation and coupling with difluorovinyl tosylate, demonstrates the versatility of fluorinated compounds in creating biologically active molecules. This methodology could be relevant for synthesizing derivatives of the compound , potentially enhancing its pharmaceutical attributes (Wu et al., 2017).

Selective Fluorination Techniques

Selective fluorination reagents, such as aminodifluorosulfinium salts, offer enhanced thermal stability and ease of handling, which are crucial for the safe and efficient synthesis of fluorinated compounds. These reagents enable the conversion of alcohols to alkyl fluorides and carbonyls to gem-difluorides, which could be instrumental in the synthesis or modification of the target compound to improve its reactivity or pharmacokinetic properties (L’Heureux et al., 2010).

Imaging Applications

Fluorine-18 labeled benzamide analogues have been explored for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET), highlighting the diagnostic potential of fluorinated benzamides in oncology. This application underscores the potential of fluorinated derivatives of the specified compound for use in diagnostic imaging or targeted therapy (Tu et al., 2007).

Antibacterial Applications

The synthesis and evaluation of fluorinated quinolines have demonstrated significant antibacterial activities. This suggests that modifications of the target compound through fluorination could render it a valuable candidate for antibacterial drug development (Sheu et al., 1998).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical drug, it could interact with biological receptors or enzymes in the body. The benzamide group is a common feature in many drugs and can bind to various biological targets.